Cas no 326886-33-3 (ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate)

• Product Name: ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate
• CAS No: 326886-33-3
• MF: C₂₄H₁₉NO₅S
• MW: 433.476365327835
• CID: 6569178
• Update Time: 2025-06-09

ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate
• ethyl 5-methyl-2-(2-oxo-2H-chromene-3-carboxamido)-4-phenylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 5-methyl-2-[[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-4-phenyl-, ethyl ester

• Inchi： 1S/C24H19NO5S/c1-3-29-24(28)20-19(15-9-5-4-6-10-15)14(2)31-22(20)25-21(26)17-13-16-11-7-8-12-18(16)30-23(17)27/h4-13H,3H2,1-2H3,(H,25,26)
• InChI Key： DMJWKNBMUNKOHE-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC3=CC=CC=C3OC2=O)=O)SC(C)=C(C2=CC=CC=C2)C=1C(OCC)=O

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 657.2±55.0 °C(Predicted)
• pka: 10.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate

Introduction to Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate (CAS No. 326886-33-3)

Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate, identified by its CAS number 326886-33-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive study in drug discovery and development. The intricate structure of this molecule, featuring a combination of heterocyclic rings and functional groups, contributes to its unique chemical properties and reactivity, which are being explored for various therapeutic applications.

The molecular framework of Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate consists of multiple fused rings, including a thiophene ring, a chromene ring, and an amide linkage. These structural components not only contribute to the compound's stability but also provide multiple sites for chemical modification and interaction with biological targets. The presence of the amide group, in particular, suggests potential for hydrogen bonding and interaction with proteins, which is a critical feature for drug-like molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The study of Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate falls within this broader context, as researchers seek to uncover new chemical entities that can serve as leads for drug development. The compound's structural complexity and the presence of multiple functional groups make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary studies have suggested that it may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer effects. These potential applications are supported by the presence of key pharmacophores within its structure, such as the chromene moiety, which is known to be bioactive in multiple contexts.

The synthesis of Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The synthetic route typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, thereby accelerating the discovery process.

The pharmacological evaluation of this compound has been a focus of several research groups. In vitro studies have shown promising results regarding its interaction with various biological targets, suggesting that it may have therapeutic potential. For instance, its ability to modulate enzyme activity or interact with specific receptors could lead to the development of new drugs targeting chronic diseases.

The chromene ring system in particular has been extensively studied for its bioactivity. Chromenes are known for their role in various natural products and have been explored for their pharmacological properties. The incorporation of a phenylthiophene moiety into the chromene scaffold enhances the molecule's complexity and may contribute to unique biological effects.

The amide group within the molecule also plays a crucial role in its biological activity. Amides are common pharmacophores found in many active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds with biological targets. This feature makes Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate an attractive candidate for further development.

In conclusion, Ethyl 5-methyl-2-(2-oxo-2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate (CAS No. 326886-33-3) is a structurally complex and bioactive compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.